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Compound of Interest

Compound Name: Lanabecestat

Cat. No.: B602830

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the formulation and use of
Lanabecestat (also known as AZD3293 or LY3314814) in in vitro experiments. Lanabecestat
is a potent, orally active, and brain-permeable inhibitor of the 3-site amyloid precursor protein
cleaving enzyme 1 (BACEL), a key enzyme in the amyloidogenic pathway implicated in
Alzheimer's disease.[1][2][3]

Overview and Mechanism of Action

Lanabecestat inhibits BACEL, the rate-limiting enzyme in the production of amyloid-f3 (AB)
peptides.[4][5] BACEL cleaves the amyloid precursor protein (APP), initiating a cascade that
leads to the formation of Ap plaques, a hallmark of Alzheimer's disease.[4][5] By inhibiting
BACEL, Lanabecestat reduces the levels of Ap peptides.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lanabecestat: Application Notes and Protocols for In
Vitro BACEL1 Inhibition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602830#lanabecestat-formulation-for-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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